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Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1240509

This guide provides a comprehensive comparison of analytical methods for the determination
of Quizalofop-P and its metabolites, drawing from inter-laboratory validation studies. The data
presented is intended for researchers, scientists, and professionals in drug and pesticide
development to objectively assess the performance of various analytical techniques.

Comparative Analysis of Method Performance

The following tables summarize the quantitative performance data from different analytical
methods and laboratories for the analysis of Quizalofop-P-ethyl and its metabolites. This
allows for a direct comparison of key validation parameters such as linearity, recovery, limit of
detection (LOD), and limit of quantitation (LOQ).

Table 1: Performance Characteristics of LC-MS/MS Method (BASF Method D1303/02) for Soil
Samples
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3-OH-
Quizalofop-p- . .
Parameter thvl Quizalofop-p Quizalofop- Source
e
4 acid
_ . >0.99 (0.010 - >0.99 (0.010 - >0.99 (0.010 -
Linearity (r?) [1]
0.2 ng/mL) 0.2 ng/mL) 1.0 ng/mL)
Fortification
0.005 and 0.05 0.005 and 0.05 0.001 and 0.01 [11[2]
Levels (mg/kg)
Limit of
Quantitation 0.005 0.005 0.001 [1][2]
(LOQ) (myg/kg)
Limit of Detection
0.001 0.001 0.0002 [1]
(LOD) (mg/kg)
o No interfering No interfering No interfering
Selectivity [11[2]
peaks observed peaks observed peaks observed
No suppression No suppression No suppression
Matrix Effects or enhancement or enhancement or enhancement [11[2]
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Table 2: Performance Characteristics of HPLC-UV/DAD Methods
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HPLC-UV HPLC-DAD (Adzuki
Parameter . . Source
(Formulations) Bean & Soil)
_ . 0.9971 (2000 - 10000
Linearity (R?) >0.999 [3][4]
Hg/mL)
Recovery (%) Not specified 88.7 - 116.2 [4]
Relative Standard N
o Not specified 0.82-4.39 [4]
Deviation (RSD) (%)
0.015 - 0.02 mg/kg
uizalofop-p-
Limit of Quantitation @ PP
(LOQ) 54.1 pg/mL ethyl)0.01 - 0.03 [3114]
mg/kg (Quizalofop-p-
acid)
0.005 - 0.008 mg/kg
uizalofop-p-
Limit of Detection - @ PP
Not specified ethyl)0.003 - 0.01 [4]
(LOD) _
mg/kg (Quizalofop-p-
acid)

Detailed Experimental Protocols

The methodologies employed in the validation studies are crucial for reproducibility and
comparison. Below are the detailed protocols for the key analytical methods discussed.

2.1. LC-MS/MS Method for Soil Samples (BASF Method D1303/02)

This method was developed for the determination of Quizalofop-p-ethyl and its metabolites,
Quizalofop-p and 3-OH-Quizalofop-acid, in soil.[1][2]

e Sample Preparation:
o Weigh 5 g of soil sample.

o Extract the sample by shaking twice with a solution of acetonitrile and 6% phosphoric acid
in deionized water (80:20, v/v).[1][2]
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o For Quizalofop-p-ethyl and Quizalofop-p analysis, dilute an 8% aliquot of the extract with
acetonitrile-water (90:10, v/v).[1][2]

o For 3-OH-Quizalofop-acid analysis, dilute a 40% aliquot of the original extract with water.

[1](2]

o Chromatographic and Detection Conditions:

o Instrument: Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-
MS/MS).[1]

o Detection Mode: Positive ion monitoring.[1]
o Mass Transitions (m/z):
» Quizalofop-p-ethyl:
» Primary quantification: 373.0 - 299.0.[1]
» Confirmation: 375.0 - 300.9.[1]
= Quizalofop-p:
» Primary quantification: 345.0 - 299.0.[1]
» Confirmation: 345.0 —» 100.0.[1]
» 3-OH-Quizalofop-acid:

= Primary and confirmatory quantification: 359 — 166. A secondary chromatographic
method was used for confirmation.[1]

2.2. HPLC-UV Method for Commercial Formulations

This method is designed for the quantification of Quizalofop-p-ethyl in its technical form and
emulsion concentrate (EC) formulations.[3]

e Sample Preparation:
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o Prepare a stock solution by accurately weighing about 50 mg of Quizalofop-p-ethyl
standard and diluting it to 25 mL with acetonitrile.[3]

o Take 1 mL of the stock solution and make up the volume to 10 mL with acetonitrile.[3]

o For formulated products, weigh an equivalent of 50 mg of the substance and dilute to 25
mL with acetonitrile, followed by the same dilution step as the standard.[3]

o Chromatographic Conditions:
o Instrument: High-Performance Liquid Chromatograph with UV detection (HPLC-UV).[3]
o Column: Reversed-phase C18.[3]
o Mobile Phase: Acetonitrile and distilled water (80:20, v/v).[3]
o Flow Rate: 1.5 mL/min.[3]
o Detection Wavelength: 260 nm.[3]
o Injection Volume: 20 pL.[3]
2.3. HPLC-DAD Method for Adzuki Bean and Soill

This method allows for the simultaneous determination of Quizalofop-p-ethyl and its
metabolite, Quizalofop-p-acid.[4]

o Chromatographic Conditions:

o Instrument: High-Performance Liquid Chromatograph with a Photodiode Array Detector
(HPLC-DAD).[4]

o Mobile Phase: Acetonitrile/water containing 1% (v/v) acetic acid.[4]

Visualization of the Inter-Laboratory Validation
Workflow
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The following diagram illustrates the typical workflow of an inter-laboratory validation study,
from the initial method development to the final statistical analysis of the results from
participating laboratories.
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Caption: Workflow of an inter-laboratory validation study for an analytical method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analytical-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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